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Compound of Interest

Compound Name: 5-Bromo-2-ethoxybenzonitrile

Cat. No.: B1270677 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-ethoxybenzonitrile

This technical guide provides comprehensive safety information and handling procedures for 5-
Bromo-2-ethoxybenzonitrile, geared towards researchers, scientists, and professionals in

drug development. Due to the limited availability of detailed experimental data for this specific

compound, this guide combines information from its Safety Data Sheet (SDS) with general

safety protocols for substituted benzonitriles and other nitrile compounds.

Chemical Identification and Physical Properties
5-Bromo-2-ethoxybenzonitrile is a substituted aromatic nitrile. Detailed experimental data on

its physical properties are not readily available in the public domain. The table below

summarizes available and anticipated data.
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Property Value

Chemical Name 5-Bromo-2-ethoxybenzonitrile

CAS Number 279263-03-5

Molecular Formula C₉H₈BrNO

Molecular Weight 226.07 g/mol

Appearance Data not available (likely a solid)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Density Data not available

Hazard Identification and Classification
5-Bromo-2-ethoxybenzonitrile is classified as a hazardous substance. The following table

summarizes its GHS classification as per available Safety Data Sheets.[1]

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning
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Pictograms:

alt text

Toxicological Information
Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 5-Bromo-2-ethoxybenzonitrile are not available. The hazard

classification indicates that the substance is harmful through oral, dermal, and inhalation routes

of exposure.

Route of Exposure Toxicity

Oral Harmful if swallowed.[1]

Dermal
Harmful in contact with skin. Causes skin

irritation.[1]

Inhalation
Harmful if inhaled. May cause respiratory

irritation.[1]

Eyes Causes serious eye irritation.[1]

Experimental Protocols and Safe Handling
Due to the lack of specific published experimental protocols for 5-Bromo-2-
ethoxybenzonitrile, this section provides a general workflow for its safe handling based on the

known hazards of substituted benzonitriles.

Engineering Controls
All work with 5-Bromo-2-ethoxybenzonitrile should be conducted in a well-ventilated

laboratory.

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

Personal Protective Equipment (PPE)
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The following PPE should be worn at all times when handling this compound:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Gloves should be inspected before

use and changed immediately if contaminated.

[2][3][4]

Skin and Body Protection
A lab coat or chemical-resistant apron. Closed-

toe shoes are mandatory.[5]

Respiratory Protection

For operations with a high potential for aerosol

generation, a NIOSH-approved respirator with

an appropriate cartridge may be necessary.

General Handling Procedures
Avoid direct contact with the substance.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Use spark-proof tools and avoid sources of ignition.

Experimental Workflow Diagram
The following diagram illustrates a safe handling workflow for laboratory use of 5-Bromo-2-
ethoxybenzonitrile.
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Caption: Safe handling workflow for 5-Bromo-2-ethoxybenzonitrile.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.[1]

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

resuscitation. Call a physician.

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.

Storage and Disposal
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.

This guide is intended to provide a framework for the safe handling of 5-Bromo-2-
ethoxybenzonitrile. It is imperative that all users consult the full Safety Data Sheet and

conduct a thorough risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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